Cas no 921795-74-6 (2-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-nitrobenzamide)

• Product Name: 2-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-nitrobenzamide
• CAS No: 921795-74-6
• MF: C₁₈H₁₃ClN₄O₅S
• MW: 432.837621450424
• CID: 5850793
• PubChem ID: 26841829
• Update Time: 2025-08-01

2-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[4-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-4-nitro-
• 2-chloro-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-nitrobenzamide
• 2-chloro-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]-4-nitrobenzamide
• AKOS001951654
• 921795-74-6
• 2-chloro-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-4-nitrobenzamide
• F2099-0016
• 2-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-nitrobenzamide

• Inchi： 1S/C18H13ClN4O5S/c1-29(27,28)17-9-8-16(21-22-17)11-2-4-12(5-3-11)20-18(24)14-7-6-13(23(25)26)10-15(14)19/h2-10H,1H3,(H,20,24)
• InChI Key： RHHKVRCBLDVRDQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(C)(=O)=O)C=C2)C=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 432.0295184g/mol
• Monoisotopic Mass: 432.0295184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 654.5±55.0 °C(Predicted)
• pka: 10.83±0.70(Predicted)

Additional information on 2-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-nitrobenzamide

2-Chloro-N-(4-(6-Methanesulfonylpyridazin-3-yl)phenyl)-4-nitrobenzamide (CAS No. 921795-74-6)

The compound 2-chloro-N-(4-(6-methanesulfonylpyridazin-3-yl)phenyl)-4-nitrobenzamide (CAS No. 921795-74-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-chloro-N-(4-(6-methanesulfonylpyridazin-3-yl)phenyl)-4-nitrobenzamide is characterized by the presence of a benzamide backbone, a nitro group, and a methanesulfonyl-substituted pyridazine ring. These functional groups contribute to its diverse chemical properties and reactivity. The chlorine atom at position 2 of the benzene ring enhances the molecule's stability, while the nitro group at position 4 imparts strong electron-withdrawing effects, influencing the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a potential inhibitor of specific enzyme targets associated with various diseases, including cancer and inflammatory disorders. The methanesulfonyl group attached to the pyridazine ring has been shown to enhance the molecule's bioavailability and pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The incorporation of the pyridazine ring into the molecule's structure is a critical step that ensures its unique chemical properties. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, ensuring high yields and purity.

From an application standpoint, 2-chloro-N-(4-(6-methanesulfonylpyridazin-3-yl)phenyl)-4-nitrobenzamide has demonstrated remarkable potential in targeting specific biological pathways. For example, its ability to modulate protein-protein interactions has been leveraged in designing inhibitors for oncogenic signaling pathways. Additionally, its role as a scaffold for developing bioactive molecules has been explored in various medicinal chemistry programs.

Looking ahead, further research is warranted to fully unlock the therapeutic potential of this compound. Ongoing studies are focusing on improving its pharmacokinetic profile through structural modifications and exploring its efficacy in preclinical models of diseases. The integration of computational chemistry tools with experimental approaches is expected to accelerate the discovery of novel applications for this compound.